Cas no 1787963-51-2 (6-{(pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride)

• Product Name: 6-{(pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride
• CAS No: 1787963-51-2
• MF: C₁₂H₁₃ClN₄O
• MW: 264.710820913315
• CID: 5693551
• PubChem ID: 86812432
• Update Time: 2025-05-19

6-{(pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS033684322
• 6-{[(pyridin-3-yl)methyl]amino}pyridine-2-carboxamide hydrochloride
• 6-[(Pyridin-3-ylmethyl)amino]pyridine-2-carboxamidehydrochloride
• 6-[(Pyridin-3-ylmethyl)amino]pyridine-2-carboxamide hydrochloride
• EN300-189450
• 1787963-51-2
• 6-(pyridin-3-ylmethylamino)pyridine-2-carboxamide;hydrochloride
• Z1945696026
• 6-{(pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride

• Inchi： 1S/C12H12N4O.ClH/c13-12(17)10-4-1-5-11(16-10)15-8-9-3-2-6-14-7-9;/h1-7H,8H2,(H2,13,17)(H,15,16);1H
• InChI Key： ZIPBVRGSYLFRCS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=CC(=N1)NCC1C=NC=CC=1)N

Computed Properties

• Exact Mass: 264.0777887g/mol
• Monoisotopic Mass: 264.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on 6-{(pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride

6-{(Pyridin-3-yl)methylamino}pyridine-2-carboxamide Hydrochloride: A Comprehensive Overview

6-{(Pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride, with the CAS registry number 1787963-51-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has emerged as a promising candidate in various research domains, particularly in drug discovery and material science. In this article, we delve into the structural features, synthesis methods, properties, and potential applications of this compound, supported by the latest research findings.

The molecular structure of 6-{(Pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride is intriguing. It consists of a pyridine ring system with a carboxamide group at the 2-position and a (pyridin-3-yl)methylamino substituent at the 6-position. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as pyridine derivatives. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct the desired molecule. For instance, a recent study published in the Journal of Medicinal Chemistry described a novel approach using microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only streamlined the synthesis process but also improved the purity of the final product.

The physical and chemical properties of 6-{(Pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride are critical for understanding its behavior in different environments. The compound exhibits a high melting point, which is indicative of strong intermolecular forces due to hydrogen bonding between the amide groups. Additionally, its solubility in polar solvents such as water and methanol makes it suitable for various applications in pharmaceutical formulations. Recent spectroscopic analyses have revealed that the compound displays distinct UV-vis absorption bands, which could be exploited for sensing applications.

In terms of biological activity, this compound has shown remarkable potential as a lead molecule in drug discovery. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). A research team from Stanford University reported that this compound exhibited potent AChE inhibitory activity comparable to donepezil, a widely used Alzheimer's drug. Furthermore, its selectivity towards AChE over butyrylcholinesterase (BuChE) suggests that it could be developed into a safer therapeutic agent with fewer side effects.

Beyond pharmacology, 6-{(Pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride has also found applications in material science. Its ability to form self-assembled monolayers on surfaces has been explored for use in nanotechnology and sensor development. A study published in Nature Materials highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

In conclusion, 6-{(Pyridin-3-yl)methylamino}pyridine-2-carboxamide hydrochloride (CAS No. 1787963-51-2) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structure, coupled with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make substantial contributions to the advancement of science and technology.